molecular formula C16H17Cl2N B6279749 rac-(4-chlorophenyl)[(1R,2S)-2-phenylcyclopropyl]methanamine hydrochloride, cis CAS No. 2230795-66-9

rac-(4-chlorophenyl)[(1R,2S)-2-phenylcyclopropyl]methanamine hydrochloride, cis

Cat. No. B6279749
CAS RN: 2230795-66-9
M. Wt: 294.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“rac-(4-chlorophenyl)[(1R,2S)-2-phenylcyclopropyl]methanamine hydrochloride, cis” is a chemical compound with the CAS Number: 2230795-66-9 . It has a molecular weight of 294.22 .


Molecular Structure Analysis

The IUPAC name for this compound is (4-chlorophenyl) ((1R,2S)-2-phenylcyclopropyl)methanamine hydrochloride . The InChI code is 1S/C16H16ClN.ClH/c17-13-8-6-12 (7-9-13)16 (18)15-10-14 (15)11-4-2-1-3-5-11;/h1-9,14-16H,10,18H2;1H/t14-,15-,16?;/m1./s1 .


Physical And Chemical Properties Analysis

This compound is a powder . The storage temperature is 4 degrees Celsius .

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(4-chlorophenyl)[(1R,2S)-2-phenylcyclopropyl]methanamine hydrochloride, cis involves the preparation of the starting material, (1R,2S)-2-phenylcyclopropanecarboxylic acid, which is then converted to the key intermediate, (1R,2S)-2-phenylcyclopropanamine. This intermediate is then reacted with 4-chlorobenzaldehyde to form the final product, rac-(4-chlorophenyl)[(1R,2S)-2-phenylcyclopropyl]methanamine hydrochloride, cis.", "Starting Materials": [ "(1R,2S)-2-phenylcyclopropanecarboxylic acid", "4-chlorobenzaldehyde", "sodium borohydride", "hydrochloric acid", "diethyl ether", "methanol", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: (1R,2S)-2-phenylcyclopropanecarboxylic acid is reduced to (1R,2S)-2-phenylcyclopropanecarboxylic acid methyl ester using sodium borohydride in methanol.", "Step 2: The resulting ester is hydrolyzed to (1R,2S)-2-phenylcyclopropanecarboxylic acid using hydrochloric acid.", "Step 3: (1R,2S)-2-phenylcyclopropanecarboxylic acid is then converted to (1R,2S)-2-phenylcyclopropanamine using sodium borohydride in diethyl ether.", "Step 4: (1R,2S)-2-phenylcyclopropanamine is reacted with 4-chlorobenzaldehyde in methanol to form rac-(4-chlorophenyl)[(1R,2S)-2-phenylcyclopropyl]methanamine.", "Step 5: The product from step 4 is then treated with hydrochloric acid to form rac-(4-chlorophenyl)[(1R,2S)-2-phenylcyclopropyl]methanamine hydrochloride, cis." ] }

CAS RN

2230795-66-9

Product Name

rac-(4-chlorophenyl)[(1R,2S)-2-phenylcyclopropyl]methanamine hydrochloride, cis

Molecular Formula

C16H17Cl2N

Molecular Weight

294.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.